Cas no 94-69-9 (2'-Methylformanilide)

• Product Name: 2'-Methylformanilide
• CAS No: 94-69-9
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD00014122
• CID: 81778
• PubChem ID: 87573379
• Update Time: 2025-10-24

2'-Methylformanilide Chemical and Physical Properties

Names and Identifiers

• N-o-Tolylformamide
• 2-Methylformanilide
• 2'-Methylformanilide
• N-Formyl-2-methylaniline
• N-(2-METHYLPHENYL)FORMAMIDE
• o-Tolylformamide
• o-Methylformanilide
• Formamide, N-(2-methylphenyl)-
• o-Formotoluidide
• o-Methyl-N-formylaniline
• 2-Methylphenylformamide
• Formamide, N-(methylphenyl)-
• ZXTLGJAARBNQGK-UHFFFAOYSA-N
• Formyl-o-toluidin
• 2-formylaminotoluene
• N-o-tolyl-formamide
• N-Formyl-o-toluidine
• 2 -formylaminotoluene
• 2-formylamino-toluene
• o-Formotoluidid
• 2-nitro-4-(trifluoromethyl)benzenesulfonylchloride
• NSC 406128
• NCIOpen2_003729
• NSC62002
• NSC-62002
• AI3-01417
• NSC-406128
• 94-69-9
• AS-54916
• N-(2-methylphenyl)methanamide
• M1431
• N-(2-Tolyl)formamide, 97%
• N-(2-Tolyl)formamide
• EINECS 202-355-9
• AKOS004909858
• NSC406128
• NS00040412
• DTXSID6059108
• SCHEMBL9800974
• A845044
• MFCD00014122
• FT-0613042
• W11048
• SCHEMBL225741
• CS-0038689
• AB-131/41338123
• DTXCID7048906
• DB-057523

• MDL： MFCD00014122
• Inchi： 1S/C8H9NO/c1-7-4-2-3-5-8(7)9-6-10/h2-6H,1H3,(H,9,10)
• InChI Key： ZXTLGJAARBNQGK-UHFFFAOYSA-N
• SMILES： O=CNC1C=CC=CC=1C
• BRN： 2205748

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.0860
• Melting Point: 57.0 to 61.0 deg-C
• Boiling Point: 287-289°C
• Flash Point: 287-289°C
• Refractive Index: 1.5589 (estimate)
• PSA: 29.10000
• LogP: 2.27220
• Solubility: Soluble in ethanol \ ether and acetone, slightly soluble in water

2'-Methylformanilide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22-36-42/43
• Safety Instruction： S22; S26; S36/37; S45
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22; R36; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2'-Methylformanilide

Exploring the Versatile Applications and Properties of 2'-Methylformanilide (CAS No. 94-69-9)

2'-Methylformanilide (CAS No. 94-69-9) is an organic compound belonging to the class of formanilide derivatives. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for specialized chemical intermediates, 2'-Methylformanilide has emerged as a key player in synthetic chemistry.

The molecular structure of 2'-Methylformanilide features a formyl group attached to an aniline ring, which is substituted with a methyl group at the ortho position. This unique arrangement imparts distinct chemical properties, making it a valuable intermediate in organic synthesis. Researchers and industries are particularly interested in its role as a building block for more complex molecules.

One of the most searched questions about 2'-Methylformanilide is: "What are the industrial uses of 2'-Methylformanilide?" This compound is widely employed in the production of dyes, pigments, and pharmaceutical intermediates. Its ability to act as a precursor in the synthesis of heterocyclic compounds has made it indispensable in modern chemical manufacturing.

In the pharmaceutical sector, 2'-Methylformanilide serves as a crucial intermediate for the development of various therapeutic agents. Recent studies have explored its potential in creating novel drug candidates, particularly in the areas of anti-inflammatory and antimicrobial medications. The compound's structural flexibility allows for modifications that can enhance biological activity.

The agrochemical industry has also found valuable applications for 2'-Methylformanilide. It is used in the synthesis of certain pesticides and herbicides, contributing to improved crop protection solutions. As sustainable agriculture gains momentum globally, the demand for efficient and environmentally friendly agrochemical intermediates like 2'-Methylformanilide continues to rise.

Material scientists are investigating the potential of 2'-Methylformanilide in polymer chemistry. Its incorporation into polymer chains can modify material properties, offering opportunities for developing advanced materials with specific characteristics. This aligns with current trends in smart materials and functional polymers.

From a market perspective, the global demand for 2'-Methylformanilide has shown steady growth, particularly in Asia-Pacific regions where chemical manufacturing is expanding rapidly. Industry analysts project continued growth as new applications emerge in various sectors. The compound's relatively stable supply chain and moderate production costs make it an attractive option for manufacturers.

Quality control is paramount when working with 2'-Methylformanilide. Reputable suppliers typically provide comprehensive specifications including purity levels, melting point range, and solubility characteristics. These parameters are critical for ensuring consistent performance in various applications.

Environmental considerations surrounding 2'-Methylformanilide have become increasingly important. Manufacturers are implementing greener synthesis routes and improved waste management practices to minimize environmental impact. These efforts align with global sustainability goals and regulatory requirements.

Storage and handling of 2'-Methylformanilide require standard chemical safety precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this compound in industrial settings.

Recent technological advancements have led to improved production methods for 2'-Methylformanilide, resulting in higher yields and reduced byproducts. These innovations contribute to the compound's cost-effectiveness and environmental profile, making it more attractive for various applications.

The future outlook for 2'-Methylformanilide appears promising, with ongoing research exploring novel applications in nanotechnology and specialty chemicals. As industries continue to seek versatile chemical intermediates, this compound is likely to maintain its relevance in the chemical landscape.

For researchers and industry professionals seeking more information about 2'-Methylformanilide, consulting technical datasheets and peer-reviewed literature is recommended. These resources provide detailed information about the compound's properties, handling requirements, and potential applications.

In conclusion, 2'-Methylformanilide (CAS No. 94-69-9) represents an important chemical intermediate with diverse applications across multiple industries. Its unique properties and versatility ensure its continued importance in chemical synthesis and product development.